Cas no 62941-12-2 (2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-)

• Product Name: 2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-
• CAS No: 62941-12-2
• MF: C₈H₇N₃O₄S
• MW: 241.223880052567
• CID: 1642140
• Update Time: 2024-09-12

2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine, 3,4-dihydro-6,8-dinitro-

• Inchi： 1S/C8H7N3O4S/c12-10(13)5-3-6-8(16-2-1-9-6)7(4-5)11(14)15/h3-4,9H,1-2H2
• InChI Key： BJYUQZXZHXWEEK-UHFFFAOYSA-N
• SMILES： S1C2=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C2NCC1

Computed Properties

• Exact Mass: 241.01581

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Melting Point: 194 °C(Solv: methanol (67-56-1))
• Boiling Point: 387.3±42.0 °C(Predicted)
• PSA: 98.31
• pka: 0.46±0.20(Predicted)